Cas no 7478-97-9 (Maleimide, N,N'-(2-butenylene)bis-(8CI))
7478-97-9 structure
Product Name:Maleimide, N,N'-(2-butenylene)bis-(8CI)
CAS No:7478-97-9
MF:C12H10N2O4
MW:246.218802928925
CID:581406
PubChem ID:5385210
Update Time:2025-04-19
Maleimide, N,N'-(2-butenylene)bis-(8CI) Chemical and Physical Properties
Names and Identifiers
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- Maleimide, N,N'-(2-butenylene)bis-(8CI)
- 1-[(E)-4-(2,5-dioxopyrrol-1-yl)but-2-enyl]pyrrole-2,5-dione
- NSC-401561
- 7478-97-9
- NSC401561
-
- Inchi: 1S/C12H10N2O4/c15-9-3-4-10(16)13(9)7-1-2-8-14-11(17)5-6-12(14)18/h1-6H,7-8H2/b2-1+
- InChI Key: CZTIPQWUGHDKAI-OWOJBTEDSA-N
- SMILES: O=C1C=CC(N1C/C=C/CN1C(C=CC1=O)=O)=O
Computed Properties
- Exact Mass: 246.0641
- Monoisotopic Mass: 246.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- PSA: 74.76
Maleimide, N,N'-(2-butenylene)bis-(8CI) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
7478-97-9 (Maleimide, N,N'-(2-butenylene)bis-(8CI)) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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